ethyl 2-{[4-(2-methylphenoxy)butanoyl]amino}-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxylate

• Molecular Formula: C21H25NO4S
• Molecular Weight: 387.5 g/mol
• IUPAC Name: ethyl 2-[4-(2-methylphenoxy)butanoylamino]-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxylate
• InChI: InChI=1S/C21H25NO4S/c1-3-25-21(24)19-15-9-6-11-17(15)27-20(19)22-18(23)12-7-13-26-16-10-5-4-8-14(16)2/h4-5,8,10H,3,6-7,9,11-13H2,1-2H3,(H,22,23)
• InChI Key: BFQSJNKOZYVRHL-UHFFFAOYSA-N
• SMILES: CCOC(=O)C1=C(SC2=C1CCC2)NC(=O)CCCOC3=CC=CC=C3C

Description

Ethyl 2-{[4-(2-methylphenoxy)butanoyl]amino}-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxylate, commonly known as DMXAA, is a small molecule compound with promising anti-tumor properties. It was first discovered in 1998 and has since been studied extensively for its potential use in cancer treatment.

Mechanism of Action

DMXAA works by activating the immune system to target and destroy cancer cells. It binds to a protein called STING (stimulator of interferon genes) which triggers the production of interferon-alpha and other immune system molecules. These molecules then activate immune cells, such as T cells and natural killer cells, to attack and destroy cancer cells.
Biochemical and Physiological Effects:
DMXAA has been shown to have a number of biochemical and physiological effects. It increases the production of cytokines and chemokines, which are immune system molecules that help to fight infections and cancer. DMXAA also increases the permeability of blood vessels in tumors, which allows immune cells to better access cancer cells. Additionally, DMXAA has been shown to induce apoptosis, or programmed cell death, in cancer cells.

Advantages and Limitations for Lab Experiments

One advantage of DMXAA is its ability to induce tumor necrosis and inhibit the growth of cancer cells. It has also been shown to have potential use in combination with other cancer treatments. However, DMXAA has some limitations for lab experiments. It has poor solubility in water, which can make it difficult to administer. Additionally, it has a short half-life in the body, which can limit its effectiveness.

Future Directions

For DMXAA research include investigating its potential use in combination with other cancer treatments, such as immunotherapy and targeted therapy. Additionally, researchers may explore ways to improve its solubility and increase its half-life in the body. Further studies may also investigate the use of DMXAA in different types of cancer and in combination with different treatment regimens.

Synthesis Methods

DMXAA can be synthesized through a multi-step process involving the reaction of thioacetic acid with 2-bromo-4-methylphenol to form 2-(4-methylphenoxy)thioacetic acid. This compound is then reacted with 4-(2-bromoethyl)benzoic acid to form 2-(4-methylphenoxy)butyric acid. The final step involves the reaction of 2-(4-methylphenoxy)butyric acid with ethyl 3-aminocyclopent-2-enecarboxylate to form DMXAA.

Scientific Research Applications

DMXAA has been studied extensively for its anti-tumor properties. It has been shown to induce tumor necrosis and inhibit the growth of various types of cancer cells, including melanoma, lung cancer, and breast cancer. DMXAA has also been studied for its potential use in combination with other cancer treatments, such as radiation therapy and chemotherapy.